ethyl 5-amino-1-(2-chlorobenzyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-amino-1-[(2-chlorophenyl)methyl]pyrazole-4-carboxylate
• InChI: InChI=1S/C13H14ClN3O2/c1-2-19-13(18)10-7-16-17(12(10)15)8-9-5-3-4-6-11(9)14/h3-7H,2,8,15H2,1H3
• InChI Key: CHLSZKUFTHCDDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)CC2=CC=CC=C2Cl)N
• Molecular Formula: C13H14ClN3O2
• Molecular Weight: 279.72 g/mol
• CAS No.: 879460-37-4

Description

“Ethyl 5-amino-1-(2-chlorobenzyl)-1H-pyrazole-4-carboxylate” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of biological activities.

Molecular Structure Analysis

The compound contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms. Additionally, it has an ethyl ester group (-COOC2H5) and a 2-chlorobenzyl group attached to the pyrazole ring.

Chemical Reactions Analysis

Pyrazole compounds can undergo a variety of chemical reactions, including substitutions and additions, due to the presence of the reactive nitrogen atoms in the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar ester group could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Pyrazole derivatives are known to have a wide range of biological activities, including antimicrobial, antituberculosis, anti-inflammatory, and anticancer properties.

Future Directions

The study and development of pyrazole derivatives is a vibrant field due to their wide range of biological activities. Future research could focus on synthesizing new pyrazole derivatives and investigating their potential uses.